Cas no 2763922-20-7 (5-Ethynyl-2-methanesulfonylpyrimidine)
5-Ethynyl-2-methanesulfonylpyrimidine is a versatile pyrimidine derivative featuring an ethynyl group at the 5-position and a methanesulfonyl moiety at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in click chemistry applications due to its terminal alkyne functionality, enabling efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The methanesulfonyl group enhances reactivity, facilitating nucleophilic substitutions or cross-coupling reactions. Its structural features make it useful in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. The compound’s stability and well-defined reactivity profile contribute to its utility in designing novel bioactive molecules or functional materials. Proper handling under inert conditions is recommended to preserve its reactivity.
2763922-20-7 structure
Product Name:5-Ethynyl-2-methanesulfonylpyrimidine
CAS No:2763922-20-7
MF:C7H6N2O2S
MW:182.199739933014
CID:5562837
PubChem ID:164873019
Update Time:2025-06-07
5-Ethynyl-2-methanesulfonylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-37374441
- 2763922-20-7
- 5-ethynyl-2-methanesulfonylpyrimidine
- 5-Ethynyl-2-methanesulfonylpyrimidine
-
- Inchi: 1S/C7H6N2O2S/c1-3-6-4-8-7(9-5-6)12(2,10)11/h1,4-5H,2H3
- InChI Key: QCWRYYDQHXQOEW-UHFFFAOYSA-N
- SMILES: S(C)(C1N=CC(C#C)=CN=1)(=O)=O
Computed Properties
- Exact Mass: 182.01499861g/mol
- Monoisotopic Mass: 182.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 68.3Ų
5-Ethynyl-2-methanesulfonylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37374441-0.05g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 0.05g |
$912.0 | 2023-07-07 | ||
| Enamine | EN300-37374441-0.1g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 0.1g |
$956.0 | 2023-07-07 | ||
| Enamine | EN300-37374441-0.25g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 0.25g |
$999.0 | 2023-07-07 | ||
| Enamine | EN300-37374441-0.5g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 0.5g |
$1043.0 | 2023-07-07 | ||
| Enamine | EN300-37374441-1.0g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 1.0g |
$1086.0 | 2023-07-07 | ||
| Enamine | EN300-37374441-2.5g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 2.5g |
$2127.0 | 2023-07-07 | ||
| Enamine | EN300-37374441-5.0g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 5.0g |
$3147.0 | 2023-07-07 | ||
| Enamine | EN300-37374441-10.0g |
5-ethynyl-2-methanesulfonylpyrimidine |
2763922-20-7 | 10.0g |
$4667.0 | 2023-07-07 |
5-Ethynyl-2-methanesulfonylpyrimidine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2763922-20-7 (5-Ethynyl-2-methanesulfonylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk